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Compound of Interest

Compound Name: Norcocaine

Cat. No.: B1214116 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Norcocaine Hydrochloride

Introduction
Norcocaine is a primary, pharmacologically active metabolite of cocaine, formed through N-

demethylation in the liver.[1][2] While it is a minor metabolite, its detection is a key indicator of

recent cocaine use in forensic and clinical toxicology.[2][3] As the hydrochloride salt, its

properties are relevant for the preparation of analytical standards and for research into

cocaine's metabolism and toxicity.[4] This document provides a comprehensive overview of the

core physicochemical properties of norcocaine hydrochloride, detailed experimental protocols

for its analysis, and visualizations of relevant biochemical and analytical pathways.

Chemical and Physical Properties
Norcocaine hydrochloride is the salt form of norcocaine, the N-demethylated analog of

cocaine.[5] Its properties differ from its free base form, particularly in terms of solubility and

melting point. The quantitative physicochemical data are summarized in Table 1.

Table 1: Physicochemical Properties of Norcocaine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1214116?utm_src=pdf-interest
https://www.benchchem.com/product/b1214116?utm_src=pdf-body
https://www.benchchem.com/product/b1214116?utm_src=pdf-body
https://en.wikipedia.org/wiki/Norcocaine
https://www.attolife.co.uk/drug-dictionary/norcocaine/
https://www.attolife.co.uk/drug-dictionary/norcocaine/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9032145/
https://www.caymanchem.com/product/28492/norcocaine-(hydrochloride)
https://www.benchchem.com/product/b1214116?utm_src=pdf-body
https://www.benchchem.com/product/b1214116?utm_src=pdf-body
https://www.benchchem.com/product/b1214116?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Norcocaine-hydrochloride
https://www.benchchem.com/product/b1214116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

methyl (1R,2R,3S,5S)-3-

benzoyloxy-8-

azabicyclo[3.2.1]octane-2-

carboxylate;hydrochloride

[5]

Molecular Formula C₁₆H₂₀ClNO₄ [4][5][6][7][8]

Molecular Weight 325.8 g/mol [4][9]

CAS Number 61585-22-6 [4][5][7][8]

Melting Point 115-116 °C [9]

Solubility

Water: Soluble (2.5 g/L)

Ethanol: Slightly Soluble (300

mg/mL)

[4][9]

Appearance Crystalline solid [4]

Note: The boiling point for the free base, norcocaine, is predicted to be 402.2 ± 45.0 °C, and

its predicted pKa is 9.02 ± 0.60.[10][11] Experimental data for the hydrochloride salt's boiling

point and pKa are not readily available.

Spectral Information
Spectroscopic data are critical for the unequivocal identification and characterization of

norcocaine hydrochloride. Key spectral features are summarized in Table 2.

Table 2: Spectral Data for Norcocaine Hydrochloride
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Technique Data Source

¹H NMR

(600 MHz; D₂O): δ 1.98-2.19

(4H, m), 2.25-2.41 (2H, m),

3.18 (1H, dd, J = 2.3, 7.1 Hz),

3.92 (1H, m), 4.10 (1H, d, J =

7.3 Hz)

[9]

¹³C NMR

(150 MHz; D₂O): δ 23.2, 24.0,

35.5, 38.9, 49.5, 60.8, 63.6,

64.6, 176.4 ppm

[9]

UV λmax 231 nm [4]

Mass Spectrometry
GC-MS data is available in

forensic libraries.
[4][9][12]

FT-IR / FT-Raman
Spectra for the trihydrate form

are available.
[13][14]

Experimental Protocols
The determination and quantification of norcocaine hydrochloride in biological matrices require

sensitive and specific analytical methods.

Quantification by High-Performance Liquid
Chromatography (HPLC)
A validated HPLC method is used for the simultaneous determination of cocaine and

norcocaine in biological samples like plasma.[15]

Methodology:

Sample Preparation: 0.5 mL of plasma is buffered to a pH of 9.0.

Liquid-Liquid Extraction: The buffered sample is extracted with diethyl ether.

Back Extraction: The target compounds are re-extracted from the organic phase into a 0.1%

aqueous solution of tetramethylammonium hydrogen sulfate (TMAHS). This step achieves a
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theoretical extraction yield of 100%.[15]

Chromatographic Separation:

Column: Spherisorb RP-18 (100 mm x 4.6 mm I.D., 5 µm particle size).[15]

Mobile Phase: A mixture of acetonitrile and 0.1% TMAHS aqueous solution (60:40).[15]

Detection: UV detection is typically used.

Quantification: The method demonstrates a reliable limit of quantitation at 20 ng/mL from a

0.5 mL plasma sample.[15]

Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard technique for the identification of cocaine and its metabolites in forensic

analysis.

Methodology:

Sample Preparation: Samples are extracted from the matrix, often using solid-phase

extraction (SPE) or liquid-liquid extraction.

Derivatization (Optional): Analytes may be derivatized to improve their chromatographic

properties and thermal stability.

GC Separation: The extract is injected into a gas chromatograph equipped with a capillary

column to separate the components of the mixture.

MS Detection: The separated compounds are fragmented and detected by a mass

spectrometer, providing a characteristic mass spectrum or "fingerprint" for identification.[12]

Visualization of Pathways
Metabolic Pathway of Cocaine to Norcocaine
Norcocaine is formed in the liver via oxidative N-demethylation of cocaine, a reaction primarily

catalyzed by the cytochrome P-450 enzyme system.[3][16] This is considered a minor
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metabolic pathway.[3]

Cocaine NorcocaineN-demethylationLiver Microsomes
(Cytochrome P-450)

Click to download full resolution via product page

Caption: Metabolic conversion of Cocaine to Norcocaine via N-demethylation in the liver.

Experimental Workflow for HPLC Analysis
The following diagram illustrates the sample preparation and analysis workflow for the

quantification of norcocaine from a biological matrix using HPLC, as described in the protocol.

[15]
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Sample Preparation

Analysis

1. Biological Sample
(e.g., 0.5 mL Plasma)

2. Adjust to pH 9.0

3. Liquid-Liquid Extraction
(Diethyl Ether)

4. Re-extract into 0.1% TMAHS (aq)

5. HPLC Injection & Separation

6. UV Detection & Quantification

Click to download full resolution via product page

Caption: Workflow for the extraction and HPLC quantification of norcocaine from plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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